2-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1,8-naphthyridine

• IUPAC Name: 2-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]-1,8-naphthyridine
• InChI: InChI=1S/C19H18F3N5/c1-12-24-16(19(20,21)22)11-17(25-12)27-9-6-13(7-10-27)15-5-4-14-3-2-8-23-18(14)26-15/h2-5,8,11,13H,6-7,9-10H2,1H3
• InChI Key: OAGRNCYOBDAZOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCC(CC2)C3=NC4=C(C=CC=N4)C=C3)C(F)(F)F
• Molecular Formula: C19H18F3N5
• Molecular Weight: 373.4 g/mol
• CAS No.: 2640948-16-7

Description

1,8-Naphthyridine is a bicyclic heteroaromatic scaffold known for its diverse pharmacological applications, including antimicrobial, antiviral, and kinase inhibitory activities . The compound 2-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1,8-naphthyridine integrates a 1,8-naphthyridine core with a piperidine-linked pyrimidine substituent at position 2. This substitution pattern introduces steric bulk and electron-withdrawing effects (via the trifluoromethyl group), which are critical for modulating physicochemical properties and target binding .

Synthesis and Characterization Synthetic routes for analogous compounds involve multi-step coupling reactions. For instance, European patents describe methods for attaching pyrimidine-piperidine moieties to heterocyclic cores via nucleophilic substitution or metal-catalyzed cross-couplings, followed by purification using HPLC and structural validation via NMR and LCMS .

Functionalization of the piperidine ring with the pyrimidine group.

Coupling the modified piperidine to the 1,8-naphthyridine core under basic or catalytic conditions .

Potential Applications 1,8-Naphthyridine derivatives are explored for neurodegenerative (e.g., anti-Parkinson’s) and antitubercular activities . The trifluoromethyl group in the target compound may enhance metabolic stability and blood-brain barrier penetration, making it a candidate for central nervous system (CNS) disorders .

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Key Analogs

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Biological Activity	Synthesis Method	References
Target Compound	1,8-Naphthyridine	2-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}	~392*	Inferred kinase/CNS activity	Multi-step coupling
N-{1-[2-Methyl-6-(CF₃)Pyrimidinyl]Piperidin-4-yl}-2-phenylpropanamide	Amide	Piperidine-pyrimidine linked to phenylpropanamide	392.43	Undisclosed	Amide coupling
2-(4'-Methoxybenzylamine)-7-piperidinyl-1,8-naphthyridine	1,8-Naphthyridine	Piperidine at position 7, morpholinomethyl at position 4	~420†	Antitubercular	Sealed-tube heating with amine
JAK Inhibitor (EP 4086245A1)	Pyrrolo[2,3-d]pyrimidine	Azetidine-pyrrolopyrimidine with trifluoromethyl isonicotinoyl	Undisclosed	JAK1/2 inhibition	Multi-step functionalization

*Estimated based on analogs; †Estimated based on structural similarity.

Key Findings:

This may enhance binding to kinase or nucleic acid targets compared to non-aromatic derivatives . Substitution at position 2 (vs.

Role of the Trifluoromethyl Group: The CF₃ group in the target compound increases lipophilicity (logP ~3.5 predicted) compared to non-fluorinated analogs, improving membrane permeability . This contrasts with morpholine-containing analogs (), where polar groups reduce logP (~2.1), limiting CNS uptake .

Synthetic Complexity :

• The target compound’s synthesis likely requires stringent control of reaction conditions (e.g., anhydrous solvents, catalysts) to avoid by-products during piperidine-pyrimidine coupling . In contrast, analogs like those in are synthesized via simpler nucleophilic substitutions under heating .

Biological Profile :

• While the JAK inhibitor () shares a trifluoromethyl-pyrimidine motif, its pyrrolopyrimidine core enables distinct binding to kinase ATP pockets. The target compound’s 1,8-naphthyridine core may favor interactions with nucleic acids or other enzymes .